Cas no 2195941-76-3 (6-cyclopropyl-3-({1-(3,5-difluorophenyl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-cyclopropyl-3-({1-(3,5-difluorophenyl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2195941-76-3
• MF: C₂₀H₂₃F₂N₃O
• MW: 359.412931680679
• CID: 5860560
• PubChem ID: 126941938
• Update Time: 2025-11-06

6-cyclopropyl-3-({1-(3,5-difluorophenyl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-3-({1-(3,5-difluorophenyl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one
• 6-cyclopropyl-3-[[1-[(3,5-difluorophenyl)methyl]piperidin-4-yl]methyl]pyrimidin-4-one
• 2195941-76-3
• F6606-2180
• 6-cyclopropyl-3-({1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one
• AKOS032929790

• Inchi： 1S/C20H23F2N3O/c21-17-7-15(8-18(22)9-17)11-24-5-3-14(4-6-24)12-25-13-23-19(10-20(25)26)16-1-2-16/h7-10,13-14,16H,1-6,11-12H2
• InChI Key： ROZSPNFYEYSNJG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CN1CCC(CN2C=NC(=CC2=O)C2CC2)CC1)F

Computed Properties

• Exact Mass: 359.18091869g/mol
• Monoisotopic Mass: 359.18091869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.9Ų

Additional information on 6-cyclopropyl-3-({1-(3,5-difluorophenyl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one

Introduction to Compound with CAS No. 2195941-76-3 and Product Name: 6-cyclopropyl-3-({1-(3,5-difluorophenyl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one

The compound with the CAS number 2195941-76-3 and the product name 6-cyclopropyl-3-({1-(3,5-difluorophenyl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly its 6-cyclopropyl and 3,4-dihydropyrimidin-4-one moieties, contribute to its unique chemical properties and biological activity.

Recent research in the field of medicinal chemistry has highlighted the importance of piperidine derivatives in the development of novel drugs. The presence of a 1-(3,5-difluorophenyl)methylpiperidin-4-yl group in this compound suggests that it may exhibit significant interactions with biological targets, making it a promising candidate for further investigation. The 3,4-dihydropyrimidin-4-one core is a well-known scaffold in drug design, often associated with kinase inhibitors and other bioactive molecules.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. In particular, the 3,5-difluorophenyl substituent is known to enhance binding affinity and selectivity towards certain enzymes. This feature has been exploited in the development of small-molecule inhibitors for various therapeutic targets. The combination of these structural elements makes this compound a fascinating subject for further study.

Current research trends in pharmaceutical chemistry emphasize the need for innovative molecular designs that can overcome resistance mechanisms and improve therapeutic outcomes. The compound in question aligns well with these trends, as its unique structure may offer advantages over existing treatments. For instance, studies have shown that dihydropyrimidine derivatives can exhibit potent inhibitory effects on a variety of enzymes involved in disease pathways.

The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are critical in constructing the desired framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in drug development.

In terms of biological activity, preliminary studies suggest that this compound may possess significant pharmacological properties. The 6-cyclopropyl group is known to influence metabolic stability and binding interactions, while the dihydropyrimidin-4-one core is often associated with anti-inflammatory and anticancer activities. Further investigation into its mechanism of action will be essential to fully understand its therapeutic potential.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes and interactions of this compound with biological targets. By leveraging computational tools, researchers can gain insights into how this molecule might function at the molecular level. This approach not only accelerates the drug discovery process but also helps in optimizing lead compounds for better efficacy and safety profiles.

Future directions in research may involve exploring derivatives of this compound to enhance its pharmacological properties. Structural modifications can be tailored to improve solubility, bioavailability, and target specificity. Additionally, investigating the compound's interactions with cellular components will provide valuable data for developing novel therapeutic strategies.

The broader implications of this research extend beyond individual compounds to encompass advancements in drug design principles. The development of innovative molecular architectures like those seen in this compound exemplifies the dynamic nature of pharmaceutical chemistry. As our understanding of disease mechanisms evolves, so too must our approaches to creating effective treatments.

In conclusion, the compound with CAS number 2195941-76-3 and product name 6-cyclopropyl-3-({1-(3,5-difluorophenyl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activity make it a compelling subject for further investigation. As research continues to uncover new therapeutic targets and develop innovative molecular designs, compounds like this one will play a crucial role in shaping the future of drug development.